Cas no 343271-91-0 (1-Piperazinecarboxamide,N-propyl-(9CI))

343271-91-0 structure
Product name:1-Piperazinecarboxamide,N-propyl-(9CI)
1-Piperazinecarboxamide,N-propyl-(9CI) Chemical and Physical Properties
Names and Identifiers
-
- 1-Piperazinecarboxamide,N-propyl-(9CI)
- N-propylpiperazine-1-carboxamide
- DTXSID50502746
- SCHEMBL10818831
- Oprea1_008933
- 343271-91-0
- AKOS009215779
-
- Inchi: InChI=1S/C8H17N3O/c1-2-3-10-8(12)11-6-4-9-5-7-11/h9H,2-7H2,1H3,(H,10,12)
- InChI Key: DJVCFHRVCZHWME-UHFFFAOYSA-N
- SMILES: CCCNC(=O)N1CCNCC1
Computed Properties
- Exact Mass: 171.13731
- Monoisotopic Mass: 171.137162174g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 143
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 44.4Ų
- XLogP3: -0.2
Experimental Properties
- PSA: 44.37
1-Piperazinecarboxamide,N-propyl-(9CI) Related Literature
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Jingsi Chen,Jifang Liu,Hongbo Zeng Biomater. Sci., 2021,9, 3543-3575
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3. Calcium sulfate hemihydrate whisker reinforced polyvinyl alcohol with improved shape memory effect†Wenpeng Zhao,Chuanhui Gao,Hongfei Sang,Jun Xu,Chuanxing Wang,Yumin Wu RSC Adv., 2016,6, 52982-52986
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Shamseer Kulangara Kandi,Sunny Manohar,Christian E. Vélez Gerena,Beatriz Zayas,Sanjay V. Malhotra,Diwan S. Rawat New J. Chem., 2015,39, 224-234
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Boaz Vilozny,Paolo Actis,Daniel Hwang,Bakthan Singaram,Nader Pourmand Nanoscale, 2013,5, 9214-9221
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